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Compound of Interest

Compound Name:
2,3-Difluoro-6-

methoxybenzaldehyde

Cat. No.: B067421 Get Quote

An In-depth Technical Guide to the Molecular Structure of 2,3-Difluoro-6-
methoxybenzaldehyde

Introduction
2,3-Difluoro-6-methoxybenzaldehyde is a fluorinated aromatic aldehyde that serves as a key

building block in organic synthesis. Its unique substitution pattern, featuring two adjacent

fluorine atoms and a methoxy group ortho to the aldehyde, imparts specific reactivity and

properties. These characteristics make it a valuable intermediate in the development of

complex molecules, particularly in the pharmaceutical and agrochemical industries. This

document provides a comprehensive overview of its molecular structure, physicochemical

properties, synthesis, and spectroscopic signature, intended for researchers, scientists, and

professionals in drug development.

Molecular Structure and Identifiers
The core of 2,3-Difluoro-6-methoxybenzaldehyde is a benzene ring substituted with an

aldehyde group, a methoxy group, and two fluorine atoms. The IUPAC name for this compound

is 2,3-Difluoro-6-methoxybenzaldehyde.[1] Key identifiers and structural information are

summarized below.

Table 1: Chemical Identifiers and Structural Details
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Identifier Value

CAS Number 187543-87-9[1][2][3][4][5]

Molecular Formula C₈H₆F₂O₂[1][2][4][6][7]

Molecular Weight 172.13 g/mol [1][2][4][8]

IUPAC Name 2,3-Difluoro-6-methoxybenzaldehyde

Synonyms
5,6-Difluoro-o-anisaldehyde, Benzaldehyde, 2,3-

difluoro-6-methoxy-[1][4]

Canonical SMILES COC1=C(C(=C(C=C1)F)F)C=O[1][7]

InChIKey AKOJAYHBKACKNJ-UHFFFAOYSA-N[1][7]

// Substituents O_methoxy [label="O", fontcolor="#EA4335"]; CH3_methoxy [label="CH₃",

fontcolor="#4285F4"]; F_2 [label="F", fontcolor="#34A853"]; F_3 [label="F",

fontcolor="#34A853"]; C_aldehyde [label="C", fontcolor="#FBBC05"]; H_aldehyde [label="H",

fontcolor="#202124"]; O_aldehyde [label="O", fontcolor="#EA4335"];

// Connections C6 -> O_methoxy [penwidth=1.5]; O_methoxy -> CH3_methoxy [penwidth=1.5];

C2 -> F_2 [penwidth=1.5]; C3 -> F_3 [penwidth=1.5]; C1 -> C_aldehyde [penwidth=1.5];

C_aldehyde -> H_aldehyde [penwidth=1.5]; C_aldehyde -> O_aldehyde [penwidth=2.0,

label=""];

// Positional labels pos1 [label="1", pos="C1!", style=invis]; pos2 [label="2", pos="C2!",

style=invis]; pos3 [label="3", pos="C3!", style=invis]; pos4 [label="4", pos="C4!", style=invis];

pos5 [label="5", pos="C5!", style=invis]; pos6 [label="6", pos="C6!", style=invis]; }

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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